![molecular formula C12H12BrN3O3 B2936848 N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide CAS No. 1172230-61-3](/img/structure/B2936848.png)
N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide
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Description
The compound seems to be a complex organic molecule that contains several functional groups including a bromofuran, an oxadiazole, and a carboxamide . These groups are common in many biologically active compounds and materials .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on its functional groups. Bromofurans, oxadiazoles, and carboxamides can participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, bromofurans are typically solid at room temperature and have relatively high melting points .Mechanism of Action
Properties
IUPAC Name |
N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O3/c13-9-6-5-8(18-9)11-15-16-12(19-11)14-10(17)7-3-1-2-4-7/h5-7H,1-4H2,(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URTWIVLUCUROAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=NN=C(O2)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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